Cas no 182363-41-3 (2-Pyrimidinamine, 4-(4-methoxyphenyl)-6-(3,4,5-trimethoxyphenyl)-)

• Product Name: 2-Pyrimidinamine, 4-(4-methoxyphenyl)-6-(3,4,5-trimethoxyphenyl)-
• CAS No: 182363-41-3
• MF: C₂₀H₂₁N₃O₄
• MW: 367.398444890976
• MDL: MFCD21335393
• CID: 3820432
• PubChem ID: 15425966
• Update Time: 2025-11-02

2-Pyrimidinamine, 4-(4-methoxyphenyl)-6-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4-(4-methoxyphenyl)-6-(3,4,5-trimethoxyphenyl)-
• 4-(4-methoxyphenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine
• MFCD21335393
• 182363-41-3
• CHEMBL3287754

• MDL： MFCD21335393
• Inchi： 1S/C20H21N3O4/c1-24-14-7-5-12(6-8-14)15-11-16(23-20(21)22-15)13-9-17(25-2)19(27-4)18(10-13)26-3/h5-11H,1-4H3,(H2,21,22,23)
• InChI Key： RMQMOLWJHBKCMT-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC(OC)=C(OC)C(OC)=C2)=CC(C2=CC=C(OC)C=C2)=N1

Computed Properties

• Exact Mass: 367.15320616Da
• Monoisotopic Mass: 367.15320616Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 88.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-Pyrimidinamine, 4-(4-methoxyphenyl)-6-(3,4,5-trimethoxyphenyl)-

Recent Advances in the Study of 2-Pyrimidinamine, 4-(4-methoxyphenyl)-6-(3,4,5-trimethoxyphenyl)- (CAS: 182363-41-3)

The compound 2-Pyrimidinamine, 4-(4-methoxyphenyl)-6-(3,4,5-trimethoxyphenyl)- (CAS: 182363-41-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of this pyrimidine derivative as a promising scaffold for the development of novel anticancer agents. The compound's structural features, including the methoxy and trimethoxyphenyl groups, are believed to contribute to its ability to interact with key cellular targets, such as tubulin and various kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against a panel of cancer cell lines, with IC50 values in the low micromolar range.

Further investigations into the mechanism of action revealed that 2-Pyrimidinamine, 4-(4-methoxyphenyl)-6-(3,4,5-trimethoxyphenyl)- acts as a microtubule destabilizing agent, disrupting mitotic spindle formation and leading to cell cycle arrest in the G2/M phase. This finding was corroborated by immunofluorescence microscopy and flow cytometry analyses, which showed characteristic changes in microtubule morphology and cell cycle distribution upon treatment with the compound.

In addition to its anticancer properties, recent research has explored the compound's potential as an anti-inflammatory agent. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that this pyrimidine derivative significantly inhibits the production of pro-inflammatory cytokines in activated macrophages, suggesting a possible application in the treatment of chronic inflammatory diseases.

The synthetic accessibility of this compound has also been a focus of recent research. Several novel synthetic routes have been developed to improve yield and purity, with particular attention to the regioselective introduction of the methoxy groups. These advancements in synthesis methodology are expected to facilitate further structure-activity relationship studies and the development of optimized derivatives.

Looking forward, researchers are investigating the potential of this compound as a lead structure for the development of multitargeted agents in oncology. Preliminary docking studies suggest possible interactions with additional molecular targets beyond tubulin, including various protein kinases involved in cancer signaling pathways. These findings open new avenues for the rational design of next-generation therapeutics based on this chemical scaffold.

In conclusion, the growing body of research on 2-Pyrimidinamine, 4-(4-methoxyphenyl)-6-(3,4,5-trimethoxyphenyl)- (CAS: 182363-41-3) underscores its potential as a versatile pharmacophore in drug discovery. Continued investigation into its biological activities and optimization of its chemical properties may lead to the development of novel therapeutic agents with improved efficacy and selectivity.